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Compound of Interest

Compound Name:
[3-(Azocan-1-

ylmethyl)phenyl]methanamine

CAS No.: 115174-13-5

Cat. No.: B2532258

Get Quote

Executive Summary
This guide details the synthesis of [3-(Azocan-1-ylmethyl)phenyl]methanamine, a

bifunctional building block containing a primary benzylamine and a tertiary azocane

(heptamethyleneimine) moiety. This scaffold is frequently utilized in the development of GPCR

ligands, kinase inhibitors, and CNS-active agents where the azocane ring serves as a

hydrophobic, space-filling pharmacophore.

The protocol prioritizes a convergent, two-step synthetic route designed for reproducibility and

scalability. Unlike direct alkylation strategies that often suffer from poly-alkylation side products,

this guide employs a Reductive Amination followed by a Chemoselective Nitrile Reduction. This

approach ensures high purity and operational safety.

Key Chemical Transformations
Reductive Amination: Coupling of 3-cyanobenzaldehyde and azocane using Sodium

Triacetoxyborohydride (STAB).
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Nitrile Reduction: Conversion of the nitrile intermediate to the primary amine using Lithium

Aluminum Hydride (LAH).

Retrosynthetic Analysis & Strategy
The strategic disconnection relies on the stability of the meta-substituted benzene core. By

introducing the tertiary amine (azocane) first, we avoid the complications of differentiating

between two primary amines later in the sequence.
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Figure 1: Retrosynthetic disconnection strategy isolating the nitrile reduction as the final step.

Detailed Experimental Protocols
Step 1: Synthesis of 3-(Azocan-1-ylmethyl)benzonitrile
Reaction Type: Reductive Amination (Indirect) Rationale: Sodium triacetoxyborohydride (STAB)

is selected over NaBH₃CN to avoid toxic cyanide byproducts and to allow the reaction to
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proceed in non-protic solvents (DCM/DCE), which minimizes side reactions.

Materials
Reagent Equiv. MW ( g/mol ) Role

3-Cyanobenzaldehyde 1.0 131.13 Electrophile

Azocane 1.1 113.20 Nucleophile

NaBH(OAc)₃ (STAB) 1.5 211.94 Reducing Agent

Acetic Acid (AcOH) 1.0 60.05 Catalyst

Dichloromethane

(DCM)
- - Solvent (Anhydrous)

Procedure
Activation: In a flame-dried round-bottom flask (RBF) equipped with a magnetic stir bar,

dissolve 3-cyanobenzaldehyde (1.0 equiv) in anhydrous DCM (0.2 M concentration).

Imine Formation: Add Azocane (1.1 equiv) followed by Acetic Acid (1.0 equiv). Stir at room

temperature (RT) for 30–60 minutes under nitrogen. Note: Formation of the iminium ion is

often indicated by a slight color change.

Reduction: Cool the mixture to 0°C. Add STAB (1.5 equiv) portion-wise over 10 minutes to

control mild exotherm.

Reaction: Remove the ice bath and stir at RT for 4–12 hours. Monitor by TLC (SiO₂; 5%

MeOH in DCM). The aldehyde spot (high R_f) should disappear.

Quench: Quench carefully with saturated aqueous NaHCO₃ solution until gas evolution

ceases.

Workup:

Extract the aqueous layer with DCM (3x).

Wash combined organics with Brine.
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Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: The crude oil is typically sufficient for the next step. If purity is <90% by LCMS,

purify via flash column chromatography (Hexanes:EtOAc gradient).

Checkpoint: The intermediate should show a distinct nitrile stretch in IR (~2230 cm⁻¹) and the

disappearance of the aldehyde proton (~10 ppm) in ¹H NMR.

Step 2: Synthesis of [3-(Azocan-1-
ylmethyl)phenyl]methanamine
Reaction Type: Nitrile Reduction Rationale: Lithium Aluminum Hydride (LAH) provides a robust,

complete reduction of the nitrile to the primary amine. While Borane-THF is an alternative, LAH

is generally faster for this specific transformation.

Materials
Reagent Equiv. MW ( g/mol ) Role

Intermediate (Step 1) 1.0 ~228.3 Substrate

LiAlH₄ (2.0M in THF) 2.5 37.95 Reducing Agent

THF (Anhydrous) - - Solvent

Rochelle's Salt - - Workup Agent

Procedure
Setup: Flame-dry a 2-neck RBF and assemble a reflux condenser under an inert atmosphere

(Argon/Nitrogen).

Solubilization: Dissolve the Intermediate (from Step 1) in anhydrous THF (0.1 M).

Addition: Cool the solution to 0°C. Add LiAlH₄ solution (2.5 equiv) dropwise via syringe.

Caution: Hydrogen gas evolution.

Reflux: Warm to RT, then heat to reflux (66°C) for 3–6 hours. Monitor by LCMS (look for M+4

mass shift).
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Fieser Workup (Critical Step):

Cool reaction to 0°C.[1]

Dilute with diethyl ether (2x reaction volume).

Slowly add water (x mL, where x = grams of LAH used).

Add 15% NaOH solution (x mL).

Add water (3x mL).

Warm to RT and stir for 15 minutes until a white, granular precipitate forms.

Isolation: Filter the mixture through a Celite pad. Wash the pad thoroughly with diethyl ether.

Drying: Dry the filtrate over Na₂SO₄ and concentrate.

Salt Formation (Optional but Recommended): Dissolve the free base oil in Et₂O or EtOH and

add HCl (4M in Dioxane) to precipitate the dihydrochloride salt for long-term stability.

Quality Control & Characterization
Expected Analytical Data

¹H NMR (400 MHz, CDCl₃):

Aromatic: Multiplet δ 7.2–7.4 ppm (4H).

Benzyl (Amine): Singlet δ 3.85 ppm (2H, Ar-CH₂-NH₂).

Benzyl (Azocane): Singlet δ 3.60 ppm (2H, Ar-CH₂-N<).

Azocane Ring: Multiplets δ 2.5–2.6 ppm (4H, α-protons), δ 1.5–1.7 ppm (10H, bulk ring

protons).

Mass Spectrometry (ESI+):

Calculated [M+H]⁺: 233.20
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Observed [M+H]⁺: 233.2 ± 0.1

Troubleshooting Guide
Observation Root Cause Corrective Action

Incomplete Reduction (Step 2)
Old LAH reagent or moisture

ingress.

Use fresh LAH; ensure

anhydrous THF. Increase

reflux time.

Emulsion during Workup Aluminum salts forming gel.

Use Rochelle's salt (Sodium

potassium tartrate) saturated

solution instead of Fieser

method if emulsion persists.

Stir overnight.

Low Yield (Step 1)
Imine hydrolysis before

reduction.

Ensure molecular sieves are

used if solvent is not strictly

anhydrous. Add STAB slowly.

Safety & Handling
Azocane: Corrosive and flammable.[2] Handle in a fume hood. Avoid skin contact.

Lithium Aluminum Hydride (LAH): Pyrophoric. Reacts violently with water. Keep a Class D

fire extinguisher nearby. Never use halogenated solvents (DCM) for LAH reactions or

workups.

Sodium Triacetoxyborohydride (STAB): Evolves hydrogen gas upon reaction. Ensure proper

venting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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